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Compound of Interest

Compound Name: Nav1.8-IN-5

Cat. No.: B12371218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nav1.8, a voltage-gated sodium channel encoded by the SCN10A gene, is predominantly

expressed in the peripheral nervous system, specifically in the dorsal root ganglion (DRG)

where it plays a crucial role in nociception.[1] Its involvement in pain signaling pathways makes

it a significant therapeutic target for the development of novel analgesics.[1] Nav1.8-IN-5 is an

inhibitor of the Nav1.8 sodium channel and serves as a valuable tool for investigating pain

mechanisms and for screening potential drug candidates.[2] Proper preparation of Nav1.8-IN-5
stock solutions is critical for ensuring the accuracy, reproducibility, and success of in vitro and

in vivo experiments. This document provides a detailed protocol for the preparation, storage,

and handling of Nav1.8-IN-5 stock solutions.

Quantitative Data Summary
The following table summarizes the key chemical and physical properties of Nav1.8-IN-5.
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Property Value Source

Compound Name Nav1.8-IN-5 MedChemExpress

Target
Voltage-gated sodium channel

Nav1.8
[2]

Molecular Weight 441.38 g/mol [2]

Appearance Solid powder N/A

Primary Solvent Dimethyl sulfoxide (DMSO) General Practice

Storage of Powder -20°C for up to 3 years General Practice

Storage of Stock Solution
-20°C for up to 1 month or

-80°C for up to 6 months
General Practice

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Nav1.8-IN-5 in dimethyl

sulfoxide (DMSO).

Materials and Equipment
Nav1.8-IN-5 powder

Anhydrous or high-purity Dimethyl sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes (e.g., 1.5 mL)

Pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional)
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Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Calculation of Mass
To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

Example Calculation for 1 mL of a 10 mM Stock Solution:

Mass (mg) = 10 mM x 1 mL x 441.38 g/mol

Mass (mg) = 4.4138 mg

Therefore, 4.4138 mg of Nav1.8-IN-5 is required to make 1 mL of a 10 mM stock solution.

Step-by-Step Procedure
Preparation: Before opening, briefly centrifuge the vial containing the Nav1.8-IN-5 powder to

ensure all the material is at the bottom of the vial.

Weighing: Carefully weigh out the calculated amount of Nav1.8-IN-5 (e.g., 4.4138 mg) using

an analytical balance and transfer it to a microcentrifuge tube.

Solvent Addition: Add the desired volume of DMSO (e.g., 1 mL) to the microcentrifuge tube

containing the Nav1.8-IN-5 powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the

compound. If the compound does not fully dissolve, sonicate the solution for a few minutes.

Gentle warming to 37°C can also aid in dissolution.

Aliquoting: Once the Nav1.8-IN-5 is completely dissolved, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes. This prevents repeated freeze-

thaw cycles which can degrade the compound.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).
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Caption: Role of Nav1.8 in pain signal transmission and its inhibition by Nav1.8-IN-5.

Experimental Workflow
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Caption: Workflow for preparing Nav1.8-IN-5 stock solutions.
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Important Considerations
Solvent Choice: While DMSO is the most common solvent for compounds of this nature,

always refer to the manufacturer's product data sheet for specific solubility information.

DMSO Concentration in Assays: When preparing working solutions from the DMSO stock,

ensure the final concentration of DMSO in the experimental medium is low (typically <0.5%)

to avoid solvent-induced cellular toxicity.

Safety: Always handle Nav1.8-IN-5 and DMSO in a well-ventilated area or a chemical fume

hood. Wear appropriate personal protective equipment (PPE), including gloves, a lab coat,

and safety glasses. Consult the Safety Data Sheet (SDS) for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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